![molecular formula C22H23ClN2O2 B6269969 N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride CAS No. 2639417-77-7](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride
Overview
Description
“N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride” is a chemical compound that belongs to the class of organic compounds known as naphthalenes . It is a versatile material used in scientific research and has diverse applications, such as in drug development and organic synthesis, due to its unique properties and structure.
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of 2-amino-1-naphthalen-2-ylethanol with an acetic anhydride in the presence of a catalyst. The reaction product is then purified and crystallized to obtain the desired compound.Molecular Structure Analysis
The molecular structure of “N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride” can be determined by various spectroscopic techniques such as nuclear magnetic resonance (NMR), UV, IR, and mass spectral data .Chemical Reactions Analysis
The chemical reactions involving “N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride” can be complex and varied. For instance, the synthesis of ANA-12 involves the reaction of 2-amino-1-naphthalen-2-ylethanol with 2- (oxan-2-yl) acetic anhydride in the presence of a catalyst.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride” can be determined by various analytical techniques. For instance, its molecular weight is 377.27 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine to form N-(2-aminoethyl)-2-naphthamide, which is then reacted with 7-hydroxy-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid to form the final product.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "7-hydroxy-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-naphthylacetonitrile in diethyl ether and add ethylenediamine. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain N-(2-aminoethyl)-2-naphthamide.", "Step 3: Dissolve N-(2-aminoethyl)-2-naphthamide and 7-hydroxy-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid in a mixture of water and hydrochloric acid. Heat the mixture at reflux for 24 hours.", "Step 4: Cool the mixture and adjust the pH to basic using sodium hydroxide. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the diethyl ether solution and precipitate the product with hydrochloric acid. Filter the solid and wash with diethyl ether to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2639417-77-7 |
Molecular Formula |
C22H23ClN2O2 |
Molecular Weight |
382.9 |
Purity |
91 |
Origin of Product |
United States |
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